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Compound of Interest

Compound Name: Lamivudine-13C,15N2,d2

Cat. No.: B12375175

An In-depth Technical Guide to the Molecular Weight of Lamivudine-13C,15N2,d2
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of the isotopically labeled
antiretroviral medication, Lamivudine-13C,15N2,d2. Standard Lamivudine is a potent
nucleoside analog reverse transcriptase inhibitor (NRTI) used in the treatment of HIV/AIDS and
Hepatitis B. The isotopically labeled version, Lamivudine-13C,15N2,d2, is a crucial tool in
research and development, particularly in pharmacokinetic studies, metabolic profiling, and as
an internal standard for quantitative analysis by mass spectrometry.

Core Data Presentation

The key quantitative data for both standard Lamivudine and its isotopically labeled analogue
are summarized below. The introduction of stable isotopes—specifically one Carbon-13, two
Nitrogen-15, and two Deuterium atoms—results in a predictable increase in the overall
molecular weight.
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Property Standard Lamivudine Lamivudine-13C,15N2,d2
Molecular Formula CsH11N303S[1][2][3][4] C713CH9D2N1>N203S[5][6]
Average Molecular Weight (

229.26[1][2][3] 234.25[5][6][71[8]
g/mol)
Monoisotopic Mass (Da) 229.05211 234.06209

Methodology for Molecular Weight Calculation

The molecular weight of Lamivudine-13C,15N2,d2 is determined by summing the atomic
masses of its constituent atoms. This calculation substitutes the standard atomic weights of
carbon, nitrogen, and hydrogen at specific labeled positions with the precise atomic masses of
their respective isotopes.

Calculation Protocol:

« |dentify the Base Molecular Formula: The molecular formula for unlabeled Lamivudine is
CsH11N30sS.[1][2][4]

e Account for Isotopic Labels: The labeled compound contains one 13C atom, two >N atoms,
and two deuterium (?H or D) atoms. The molecular formula is therefore adjusted to represent
this isotopic composition:

7 atoms of natural abundance Carbon

o

1 atom of 13C

[¢]

[¢]

9 atoms of natural abundance Hydrogen (*H)

o

2 atoms of Deuterium (2H)

o

1 atom of natural abundance Nitrogen

2 atoms of 1°N

[¢]

[¢]

3 atoms of natural abundance Oxygen
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o 1 atom of natural abundance Sulfur

o Sum the Atomic Weights: The final molecular weight is calculated by summing the average
atomic weights of the non-labeled elements and the atomic masses of the specific isotopes
at the labeled positions.

Detailed Calculation:

e (7 x Atomic Weight of C) + (1 x Atomic Mass of 13C) + (9 x Atomic Weight of H) + (2 x Atomic
Mass of 2H) + (1 x Atomic Weight of N) + (2 x Atomic Mass of °N) + (3 x Atomic Weight of
O) + (1 x Atomic Weight of S)

e (7 x12.011) + (1 x 13.00335) + (9 x 1.008) + (2 x 2.01410) + (1 x 14.007) + (2 x 15.00011)
+ (3 x 15.999) + (1 x 32.065)

e 84.077 + 13.00335 + 9.072 + 4.02820 + 14.007 + 30.00022 + 47.997 + 32.065 = 234.25
g/mol

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates the logical steps involved in calculating the molecular weight
of the isotopically labeled compound.
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Workflow for Molecular Weight Calculation of Lamivudine-13C,15N2,d2

Start with Lamivudine
Molecular Formula
(C8H11N303S)

:

Identify Isotopic Labels
(1x 13C, 2x 15N, 2x 2H)

l

Adjust Formula for Labeled Atoms Use Standard Atomic Weights
(C7-13C-H9-2H2-N-15N2-03S) for Unlabeled Atoms

T 4

Sum Atomic Masses of All Atoms

Use Isotopic Masses
for Labeled Atoms
(13C, 15N, 2H)

l

Final Molecular Weight:

234.25 g/mol

Click to download full resolution via product page

Caption: Calculation workflow for Lamivudine-13C,15N2,d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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